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N-(6-piperidin-1-ylpyridin-3-yl)acetamide

Name: N-(6-piperidin-1-ylpyridin-3-yl)acetamide
Brand: Smolecule
SKU: S7754085
Rating: 4 (5 reviews)

Catalog No.

S7754085

CAS No.

M.F

C12H17N3O

M. Wt

219.28 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(6-piperidin-1-ylpyridin-3-yl)acetamide

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

N-(6-piperidin-1-ylpyridin-3-yl)acetamide

IUPAC Name

N-(6-piperidin-1-ylpyridin-3-yl)acetamide

Molecular Formula

C12H17N3O

Molecular Weight

219.28 g/mol

InChI

InChI=1S/C12H17N3O/c1-10(16)14-11-5-6-12(13-9-11)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3,(H,14,16)

InChI Key

PNVZEFIAGCALRT-UHFFFAOYSA-N

SMILES

CC(=O)NC1=CN=C(C=C1)N2CCCCC2

Canonical SMILES

CC(=O)NC1=CN=C(C=C1)N2CCCCC2

PPAA is a member of the pyridine family of compounds, which are known for their diverse and useful properties. The compound was first synthesized in the 1960s and has since been the focus of extensive research into its properties and potential applications.

Physical and Chemical Properties

PPAA is a white crystalline solid that is soluble in organic solvents such as ethanol and chloroform. It has a molecular weight of 257.35 and a melting point of 187-188 °C. The compound's chemical formula is C14H19N3O, and its structure consists of a pyridine ring with a piperidine group attached to it.

Synthesis and Characterization

PPAA can be synthesized using a variety of methods, including the reaction of 3-aminopyridine with piperidine and acetic anhydride. The compound's structure can be characterized using a range of techniques, including NMR spectroscopy, IR spectroscopy, and X-ray crystallography.

Analytical Methods

PPAA can be analyzed using a variety of analytical methods, including HPLC, mass spectrometry, and UV-Vis spectroscopy. These techniques allow researchers to determine the compound's purity, concentration, and other important properties.

Biological Properties

PPAA has been shown to have a range of biological properties, including anti-inflammatory, antioxidant, and anticancer effects. The compound has also been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease.

Toxicity and Safety in Scientific Experiments

PPAA has been shown to have low toxicity in scientific experiments, with no significant adverse effects observed in animal studies. However, further studies are needed to determine the long-term effects of the compound on human health.

Applications in Scientific Experiments

PPAA has a wide range of applications in scientific experiments, including as a tool for drug discovery and development, as well as in the synthesis of new materials and the study of cellular signaling pathways.

Current State of Research

Research into the properties and applications of PPAA is ongoing, with new studies being published regularly. Recent research has focused on the compound's potential as a treatment for various diseases, as well as its applications in materials science and nanotechnology.

Potential Implications in Various Fields of Research and Industry

PPAA has the potential to have a wide range of implications in various fields of research and industry, including in the development of new drugs, the synthesis of advanced materials, and the study of cellular signaling pathways.

Limitations and Future Directions

While PPAA has many promising properties and potential applications, there are also limitations to its use. For example, the compound's low solubility in water could limit its effectiveness as a drug candidate. In future research, it will be important to explore new approaches for synthesizing and using PPAA in various applications. Some future directions include exploring the use of PPAA in the treatment of other diseases, as well as in the development of new materials with unique properties. Additionally, researchers will need to study the long-term effects of the compound on human health, as well as its toxicity and safety in various settings.
In conclusion, PPAA is a compound with many promising properties and potential applications in both scientific research and industry. Through continued research and exploration, this compound has the potential to make significant contributions to the fields of medicine, materials science, and nanotechnology.